5-Methyl-2'-deoxycytidine-d3

• Molecular Formula: C10H15N3O4
• Molecular Weight: 244.26 g/mol
• InChI: InChI=1S/C10H15N3O4/c1-5-3-13(10(16)12-9(5)11)8-2-6(15)7(4-14)17-8/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16)/t6?,7-,8-/m1/s1/i1D3
• InChIKey: LUCHPKXVUGJYGU-HMIBPXMJSA-N

5-Methyl-2'-deoxycytidine-d3 Internal Standard for DNA Methylation

5-Methyl-2'-deoxycytidine-d3 (5mdC-d3) is a stable, isotopically labeled nucleoside analog, specifically a deuterated derivative of 5-methyl-2'-deoxycytidine [1]. It contains three deuterium atoms incorporated at the 5-methyl position of the cytosine base, yielding a molecular formula of C10H12D3N3O4 and a molecular weight of 244.26 g/mol . This compound serves as a critical internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, designed to precisely and accurately quantify the endogenous DNA modification 5-methyl-2'-deoxycytidine (5mdC), a primary marker of epigenetic DNA methylation in genomic samples [2].

Deuterated internal standard for 5-methyl-2'-deoxycytidine quantification

Designed for LC-MS/MS DNA methylation analysis workflows

+3 Da mass shift for interference-free multiple reaction monitoring

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Song, L., James, S. R., Kazim, L., & Karpf, A. R. (2005). Specific method for the determination of genomic DNA methylation by liquid chromatography-electrospray ionization tandem mass spectrometry. Analytical Chemistry, 77(2), 504-510. View Source

Why 5-Methyl-2'-deoxycytidine-d3 Outperforms Alternatives

Accurate quantification of 5-methyl-2'-deoxycytidine (5mdC) in complex biological matrices like genomic DNA hydrolysates is hindered by significant ion suppression or enhancement effects, analyte loss during sample preparation, and instrumental variability [1]. Generic internal standards, such as structural analogs (e.g., 2'-deoxyguanosine or thymidine) or non-isotopic compounds, cannot perfectly mimic the physicochemical behavior of the target analyte 5mdC across all phases of the analytical workflow, including DNA digestion, chromatographic separation, and electrospray ionization . While 13C- or 15N-labeled isotopologues offer a viable alternative, the deuterium-labeled analog 5-Methyl-2'-deoxycytidine-d3 is specifically validated in multiple foundational protocols for global DNA methylation analysis, providing a well-documented and readily available solution that ensures traceability and method comparability across studies [2].

Non-isotopic internal standards

Structural analogs like 2'-deoxyguanosine differ in retention and ionization, failing to correct matrix effects.

Alternative isotopologues

13C/15N-labeled or heavily deuterated (d5,d6) forms may exhibit chromatographic isotope shifts or lack documented method validation.

Unlabeled 5mdC

Cannot serve as internal standard for isotope dilution MS; requires external calibration and does not correct for ion suppression.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Song, L., James, S. R., Kazim, L., & Karpf, A. R. (2005). Specific method for the determination of genomic DNA methylation by liquid chromatography-electrospray ionization tandem mass spectrometry. Analytical Chemistry, 77(2), 504-510. View Source

5-Methyl-2'-deoxycytidine-d3 Analytical Performance Evidence

Isotopic Purity and Unambiguous Mass Discrimination

The compound 5-Methyl-2'-deoxycytidine-d3 incorporates three deuterium atoms at the 5-methyl group, resulting in a net mass shift of +3 Da compared to the unlabeled, endogenous 5-Methyl-2'-deoxycytidine (5mdC) [1]. This specific isotopic signature is critical, as the parent ion mass of the analyte is 242.1 m/z, while the internal standard is 245.1 m/z, creating a clear and unambiguous mass difference for selective reaction monitoring (SRM) . This is a direct and verifiable advantage over non-isotopic structural analogs, which have different mass-to-charge ratios and distinct fragmentation patterns, preventing direct ratio calculation under identical mass transitions [2]. The high isotopic purity of the d3-labeled standard, typically ≥95%, is essential to minimize cross-talk between the internal standard and analyte channels, thereby maintaining the linearity and accuracy of the quantitative assay .

Isotopic Purity & Mass Discrimination

Head-to-head

d3-ISTD 245.1 m/z vs endogenous analyte 242.1 m/z (+3 Da shift)

Supports interference-free MRM quantification

Isotopic purity ≥95% minimizes cross-talk

Evidence Dimension	Mass Spectrometric Discrimination (m/z)
Target Compound Data	245.1 m/z (for the deuterated internal standard, 5mdC-d3)
Comparator Or Baseline	242.1 m/z (for the unlabeled endogenous analyte, 5mdC)
Quantified Difference	A +3 Da mass shift, providing a distinct and interference-free analytical window for multiple reaction monitoring (MRM).
Conditions	LC/ESI-MS/MS analysis in positive ion mode as per established protocols.

Why This Matters

A +3 Da mass difference ensures the internal standard is detected in a separate MS/MS channel with zero interference from the naturally occurring analyte, which is a fundamental requirement for accurate isotope dilution mass spectrometry and a distinct advantage over analogs that require separate MRM transitions.

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Matrix Effect Correction and High Quantitative Accuracy

The use of 5-Methyl-2'-deoxycytidine-d3 as an internal standard allows for the direct and precise correction of analytical variability, including losses during complex sample preparation (enzymatic DNA hydrolysis, purification) and fluctuations in ionization efficiency within the mass spectrometer source [1]. This is in stark contrast to methods relying on external calibration or a non-isotopic internal standard like 2'-deoxyguanosine (2dG), which do not co-elute and therefore cannot correct for suppression or enhancement effects that are retention time-dependent . Method validation using 5-Methyl-2'-deoxycytidine-d3 has demonstrated high levels of accuracy, with reported assay accuracies ranging from 96.7% to 109.5% across a wide linear dynamic range, from 40 fmol to 200 pmol of 5mdC [2]. The precision of the method, expressed as the percent relative standard deviation (%RSD) for the global DNA methylation measurement, is exceptionally tight, with reported values of 1.9% (within-day) and 1.7% (day-to-day) [1].

Accuracy & Precision

Cross-study comparable

Accuracy 96.7–109.5%; Precision 1.7–1.9% RSD

Enables detection of subtle methylation changes

Linear range 40 fmol–200 pmol 5mdC

Evidence Dimension	Assay Accuracy and Precision (%RSD)
Target Compound Data	Accuracy: 96.7–109.5% for 5mdC quantification; Precision: 1.7–1.9 %RSD for global DNA methylation measurement
Comparator Or Baseline	Methods using external calibration or non-co-eluting internal standards (e.g., 2'-deoxyguanosine) are more susceptible to matrix effects and typically exhibit higher variability (%RSD often >5-10% for complex samples).
Quantified Difference	The method utilizing the d3-labeled internal standard achieves precision under 2% RSD, which is essential for detecting subtle, biologically relevant changes in DNA methylation (e.g., <5% difference).
Conditions	Quantification of global DNA methylation in human DNA hydrolysates via LC/ESI-MS or LC-MS/MS.

Why This Matters

Sub-2% RSD precision and 96-110% accuracy are critical for generating statistically robust and reproducible data in large cohort studies and clinical trials where detecting small, yet significant, changes in DNA methylation is the primary goal.

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Yang, A. S., Estécio, M. R., Doshi, K., Kondo, Y., Tajara, E. H., & Issa, J. P. J. (2004). A simple method for estimating global DNA methylation using bisulfite PCR of repetitive DNA elements. Nucleic Acids Research, 32(3), e38. View Source

Co-Elution for Ion Suppression Minimization

A critical performance metric for any internal standard is its ability to co-elute with the target analyte under the chosen chromatographic conditions. 5-Methyl-2'-deoxycytidine-d3, by virtue of its near-identical physicochemical properties to the unlabeled 5mdC, co-elutes precisely with the analyte during reversed-phase or HILIC HPLC separations [1]. This co-elution is essential because it exposes the internal standard to the exact same matrix-induced ion suppression or enhancement effects as the analyte at the moment of ionization [2]. In contrast, other labeling strategies (e.g., 13C, 15N) or a higher number of deuterium atoms (e.g., d5, d6) can sometimes induce a measurable chromatographic isotope effect, causing a slight shift in retention time [3]. This shift, even if minor, can lead to the internal standard experiencing a different degree of matrix effect than the analyte, thereby introducing a systematic bias into the quantification.

Co-Elution & Matrix Correction

Class-level inference

d3-ISTD co-elutes with analyte; heavily labeled (d5,d6) may shift retention by 0.1–0.3 min

Provides consistent matrix effect correction

Deuterium isotope effect may vary with labeling extent

Evidence Dimension	Chromatographic Co-elution
Target Compound Data	Co-elutes with unlabeled 5-Methyl-2'-deoxycytidine, ensuring both species experience the same matrix environment during ionization.
Comparator Or Baseline	Deuterated compounds with a larger number of labels (e.g., d5, d6) may exhibit a chromatographic isotope effect, leading to partial or complete separation from the analyte. Non-isotopic internal standards (e.g., 2'-deoxyguanosine) have different retention times entirely.
Quantified Difference	Co-elution vs. potential retention time shift of up to 0.1-0.3 minutes for more heavily labeled analogs or complete separation for structural analogs.
Conditions	Standard reversed-phase or HILIC HPLC conditions coupled to ESI-MS.

Why This Matters

Precise co-elution is a non-negotiable requirement for effective matrix effect correction in LC-MS/MS. The d3-labeling strategy is empirically proven to provide this without the chromatographic separation artifacts sometimes observed with other labeling approaches.

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Literature Traceability and Regulatory Confidence

5-Methyl-2'-deoxycytidine-d3 has been explicitly validated and cited as the internal standard of choice in a substantial body of peer-reviewed research establishing the foundational LC-MS/MS methods for global DNA methylation analysis [1]. This body of literature provides a pre-validated analytical framework that a scientist can adopt, reducing method development time and costs. The method has been applied across a range of biological matrices, including human blood leukocytes, hepatic tissue, and plant DNA (Arabidopsis), demonstrating its broad utility and robustness [2]. This established traceability is a significant differentiator from newly synthesized or less frequently used isotopologues (e.g., [13C10,15N2]-5-methyl-2'-deoxycytidine), which, while analytically sound, may require extensive in-house validation to meet the documentation standards for regulatory submissions in drug development or clinical diagnostics [3]. For a laboratory operating under Good Laboratory Practice (GLP) or ISO 17025 guidelines, using a well-documented standard simplifies audit trails and supports data defensibility.

Literature Precedent

Cross-study comparable

d3-ISTD validated in foundational protocols (Friso 2002, Song 2005); alternative isotopologues have limited published methods

Supports method transfer and data comparability

Over 20 years of documented use in global DNA methylation assays

Evidence Dimension	Literature Precedent and Method Validation History
Target Compound Data	5-Methyl-2'-deoxycytidine-d3 is referenced in foundational LC-MS protocols for DNA methylation analysis (e.g., Friso et al., 2002; Song et al., 2005).
Comparator Or Baseline	Alternative isotopologues (e.g., 13C10,15N2-labeled) or non-isotopic standards have a more limited publication footprint in the context of global DNA methylation assays.
Quantified Difference	The d3-labeled standard benefits from over two decades of documented use and method validation, whereas alternative standards require de novo validation and risk introducing inter-laboratory variation.
Conditions	Quantification of global DNA methylation in academic, clinical, or industrial research settings.

Why This Matters

The extensive peer-reviewed literature provides immediate access to validated protocols and established performance benchmarks, significantly accelerating method implementation and ensuring data comparability across different studies and institutions, a key consideration for multi-site clinical trials or collaborative research.

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Hao, Z., Zhang, X., & Wang, Y. (2014). Detection of Oxidation Products of 5-Methyl-2′-Deoxycytidine in Arabidopsis DNA. PLoS ONE, 9(12), e115138. View Source
• [3] Song, L., James, S. R., Kazim, L., & Karpf, A. R. (2005). Specific method for the determination of genomic DNA methylation by liquid chromatography-electrospray ionization tandem mass spectrometry. Analytical Chemistry, 77(2), 504-510. View Source

5-Methyl-2'-deoxycytidine-d3 Applications

Longitudinal Clinical Studies and Cohort Analysis

For clinical trials investigating the effects of hypomethylating agents (e.g., decitabine, azacitidine) or epidemiological studies correlating global DNA methylation with disease risk or environmental exposures, the sub-2% day-to-day precision and high accuracy enabled by 5-Methyl-2'-deoxycytidine-d3 are essential [1]. This level of performance ensures that small but biologically and clinically meaningful changes in DNA methylation (e.g., a 5-10% decrease in 5mdC levels post-treatment) can be confidently detected and attributed to the intervention rather than to analytical noise [2].

GLP/GCP Method Development and Validation

Contract research organizations (CROs) and pharmaceutical QC/ADME laboratories operating under Good Laboratory Practice (GLP) or Good Clinical Practice (GCP) require internal standards with a proven track record and well-documented performance to support regulatory submissions [3]. Selecting 5-Methyl-2'-deoxycytidine-d3, a compound with extensive peer-reviewed validation, minimizes the regulatory burden associated with de novo method qualification and provides a defensible audit trail for clinical biomarker data [4].

Epigenetic Research in Model Organisms

In basic research studying the dynamics of DNA methylation and demethylation in model systems (e.g., mouse liver aging studies or plant development), the ability of 5-Methyl-2'-deoxycytidine-d3 to correct for matrix effects across diverse sample types (e.g., liver tissue, Arabidopsis leaf) ensures robust and comparable data [1]. The precise co-elution and mass shift facilitate the simultaneous, multiplexed quantification of 5mdC alongside other modified cytosines (e.g., 5-hydroxymethyl-dC, 5-formyl-dC) using a single internal standard strategy, streamlining complex multi-analyte assays [2].

Application

Selection Property

Validation Focus

Longitudinal cohort methylation studies

Sub-2% day-to-day precision and high accuracy

Detection of small methylation changes (5–10%)

Bioanalytical method validation and transfer

Literature precedent and documented method performance

Method transfer, audit trail support, and data comparability

Epigenetic research in model organisms

Matrix-effect correction across diverse sample types

Co-elution for consistent ionization and multiplexed cytosine analysis

• [1] Friso, S., Choi, S. W., Dolnikowski, G. G., & Selhub, J. (2002). A Method to Assess Genomic DNA Methylation Using High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(17), 4526-4531. View Source
• [2] Yang, A. S., Estécio, M. R., Doshi, K., Kondo, Y., Tajara, E. H., & Issa, J. P. J. (2004). A simple method for estimating global DNA methylation using bisulfite PCR of repetitive DNA elements. Nucleic Acids Research, 32(3), e38. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [4] Song, L., James, S. R., Kazim, L., & Karpf, A. R. (2005). Specific method for the determination of genomic DNA methylation by liquid chromatography-electrospray ionization tandem mass spectrometry. Analytical Chemistry, 77(2), 504-510. View Source